Cas no 114040-31-2 (Ascorbyl Phosphate)

• Product Name: Ascorbyl Phosphate
• CAS No: 114040-31-2
• MF: C₆H₈Mg₃O₁₄P₂
• MW: 438.981845855713
• CID: 63056
• Update Time: 2024-11-03

Ascorbyl Phosphate Chemical and Physical Properties

Names and Identifiers

• Magnesium ascorbyl phosphate
• L-Ascorbic acid mono(dihydrogen phosphate) magnesium salt
• trimagnesium,(2R)-2-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-2H-furan-5-one,diphosphate
• I14-8684
• MagnesiuM Ascorbyl
• MAGNESIUM ASCORBYL PHOSPHATE (MAP)
• Ascorbyl monophosphate magnesium salt
• ASCORBIC ACID 2-PHOSPHATE MAGNESIUM ESTER
• L-Ascorbic acid, mono(dihydrogen phosphate), magnesium salt (1:1)
• MAGNESIUM ASCORBYL PHOSPHATE, 98+%
• Ascorbyl Phosphate

• MDL： MFCD02099514
• Inchi： 1S/C6H8O6.3Mg.2H3O4P/c7-1-2(8)5-3(9)4(10)6(11)12-5;;;;2*1-5(2,3)4/h2,5,7-10H,1H2;;;;2*(H3,1,2,3,4)/q;3*+2;;/p-6/t2-,5+;;;;;/m0...../s1
• InChI Key： HTJNEBVCZXHBNJ-XCTPRCOBSA-H
• SMILES： [Mg+2].[Mg+2].[Mg+2].P([O-])([O-])([O-])=O.P([O-])([O-])([O-])=O.OC1=C(O)C(=O)O[C@@H]1[C@H](CO)O

Computed Properties

• Exact Mass: 437.89400
• Monoisotopic Mass: 437.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 280A^2
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: nothing

Experimental Properties

• Color/Form: White and slightly yellowish powder, tasteless and odorless
• Melting Point: >300°C
• PSA: 299.34000
• LogP: -0.63540

Ascorbyl Phosphate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S45
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22